Cas no 2228235-48-9 (3-(2-bromo-4-fluorophenyl)methyl-3-methoxyazetidine)

• Product Name: 3-(2-bromo-4-fluorophenyl)methyl-3-methoxyazetidine
• CAS No: 2228235-48-9
• MF: C₁₁H₁₃BrFNO
• MW: 274.129425764084
• CID: 6183218
• PubChem ID: 165656122
• Update Time: 2025-06-15

3-(2-bromo-4-fluorophenyl)methyl-3-methoxyazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-4-fluorophenyl)methyl-3-methoxyazetidine
• 2228235-48-9
• EN300-1924649
• 3-[(2-bromo-4-fluorophenyl)methyl]-3-methoxyazetidine

• Inchi： 1S/C11H13BrFNO/c1-15-11(6-14-7-11)5-8-2-3-9(13)4-10(8)12/h2-4,14H,5-7H2,1H3
• InChI Key： XYAYUOWZVNLCKT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CC1(CNC1)OC)F

Computed Properties

• Exact Mass: 273.01645g/mol
• Monoisotopic Mass: 273.01645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(2-bromo-4-fluorophenyl)methyl-3-methoxyazetidine

Professional Introduction to Compound with CAS No. 2228235-48-9 and Product Name: 3-(2-bromo-4-fluorophenyl)methyl-3-methoxyazetidine

The compound with the CAS number 2228235-48-9 and the product name 3-(2-bromo-4-fluorophenyl)methyl-3-methoxyazetidine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure incorporates a bromo and fluorine substituent on a phenyl ring, which is further connected to an azetidine ring system. This configuration not only imparts distinct electronic properties but also opens up possibilities for diverse biological interactions.

In recent years, the exploration of heterocyclic compounds has been a focal point in synthetic chemistry, particularly in the design of novel therapeutic agents. The azetidine ring, a six-membered saturated heterocycle, is known for its stability and versatility in forming pharmacophores. The presence of both methyl and methoxy groups in the molecule enhances its reactivity and functionalization potential, making it a valuable scaffold for further derivatization. Such modifications are crucial for optimizing pharmacokinetic properties and improving target specificity.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. Researchers have been increasingly interested in leveraging halogenated aromatic systems due to their ability to participate in various chemical transformations, including cross-coupling reactions. The 2-bromo-4-fluorophenyl moiety, in particular, is highly versatile and can be easily modified through palladium-catalyzed coupling reactions with a wide range of nucleophiles. This flexibility allows chemists to construct intricate molecular architectures with precision.

Recent studies have highlighted the importance of fluorine-containing compounds in pharmaceuticals due to their influence on metabolic stability and binding affinity. The introduction of a fluorine atom at the 4-position of the phenyl ring in this compound not only enhances its lipophilicity but also modulates its interaction with biological targets. Such properties are critical for designing drugs that exhibit improved pharmacological profiles. Additionally, the bromo substituent provides another handle for further functionalization, enabling the synthesis of analogues with tailored biological activities.

The compound’s utility extends beyond simple building blocks; it has shown promise as an intermediate in the synthesis of more complex molecules with therapeutic potential. For instance, researchers have explored its use in generating derivatives that target specific enzymes or receptors involved in various diseases. The azetidine core, being relatively small and rigid, can be an effective scaffold for mimicking natural bioactive molecules or disrupting pathogenic interactions.

In the context of drug discovery, the integration of computational methods has accelerated the process of identifying promising candidates. Molecular modeling studies have been instrumental in predicting how this compound might interact with biological targets at the atomic level. These simulations have provided insights into key binding interactions and have guided medicinal chemists in optimizing its structure for enhanced efficacy and reduced side effects.

The synthesis of 3-(2-bromo-4-fluorophenyl)methyl-3-methoxyazetidine itself presents an interesting challenge due to the need for precise control over reaction conditions to avoid unwanted byproducts. Advanced synthetic techniques, such as transition-metal catalysis and flow chemistry, have been employed to achieve high yields and purity. These methodologies not only improve efficiency but also align with sustainable chemistry principles by minimizing waste generation.

As research progresses, collaborations between academic institutions and pharmaceutical companies are becoming more frequent, fostering innovation in drug development. This compound exemplifies how interdisciplinary approaches can lead to breakthroughs; chemists work closely with biologists and pharmacologists to translate structural features into tangible therapeutic benefits. Such partnerships are essential for translating laboratory discoveries into viable drug candidates that address unmet medical needs.

The regulatory landscape also plays a crucial role in guiding the development of new chemical entities like this one. Compliance with guidelines set forth by agencies such as the FDA and EMA ensures that safety and efficacy are rigorously evaluated before any clinical application is considered. This regulatory oversight is critical for maintaining high standards in pharmaceuticals and ensuring patient safety.

Looking ahead, the future prospects for this compound remain promising as new synthetic methodologies continue to emerge and our understanding of biological systems deepens. Advances in areas such as organometallic chemistry and biocatalysis may further streamline its production and enable access to more derivatives for testing. Additionally, innovations in drug delivery systems could enhance its therapeutic potential by improving bioavailability or targeting specificity.

In conclusion,3-(2-bromo-4-fluorophenyl)methyl-3-methoxyazetidine (CAS No. 2228235-48-9) stands as a testament to the ingenuity within pharmaceutical chemistry. Its unique structural attributes make it a valuable asset for researchers aiming to develop novel therapeutics targeting various diseases. As scientific knowledge evolves and new technologies become available, compounds like this one will continue to play a pivotal role in advancing human health through innovative drug design.